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Compound of Interest

Compound Name: ATTO 465 maleimid

Cat. No.: B15556988 Get Quote

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the physicochemical properties of fluorescent probes is paramount for

reproducible and reliable experimental outcomes. This in-depth technical guide focuses on

ATTO 465 maleimide, a widely used thiol-reactive fluorescent dye, detailing its solubility

characteristics and optimal storage conditions to ensure its stability and performance.

ATTO 465 is a fluorescent label derived from acriflavine, exhibiting strong absorption, high

fluorescence quantum yield, and a large Stokes shift.[1][2] The maleimide functional group

allows for the specific labeling of sulfhydryl groups, commonly found in cysteine residues of

proteins.[2][3] Proper handling, including appropriate solvent selection and storage, is critical to

maintain the reactivity and fluorescence properties of the dye.

Solubility of ATTO 465 Maleimide
ATTO 465 maleimide is soluble in polar organic solvents.[3] The recommended solvents for

preparing stock solutions are dimethylformamide (DMF) and dimethyl sulfoxide (DMSO).[3][4] It

is also soluble in acetonitrile.[2][3] Due to the reactive nature of the maleimide group, it is

crucial to use anhydrous and amine-free solvents to prevent degradation of the dye.[3]

While precise quantitative solubility values are not extensively published, the general

recommendation is to prepare stock solutions in the range of 10-20 mM immediately before

use.[1] It is advisable to start with a small amount of solvent and incrementally add more until

the dye is fully dissolved to achieve the desired concentration.
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For labeling reactions, which are typically performed in aqueous buffers, the ATTO 465
maleimide stock solution is added to the protein solution in a buffer with a pH of 7.0-7.5, such

as phosphate-buffered saline (PBS).[1][4]

Solvent Recommendation Notes

Dimethylformamide (DMF)
Recommended for stock

solutions

Use anhydrous and amine-free

grade.[3]

Dimethyl Sulfoxide (DMSO)
Recommended for stock

solutions

Use anhydrous and amine-free

grade.[1][3]

Acetonitrile Soluble
A polar solvent in which the

dye is soluble.[2][3]

Water Poorly soluble

The dye itself has good water

solubility, but the maleimide

derivative's solubility is limited.

[1][2] Aqueous buffers are

used for the labeling reaction.

Storage Conditions for ATTO 465 Maleimide
Proper storage is essential to maintain the shelf life and performance of ATTO 465 maleimide.

The lyophilized solid and stock solutions have different storage requirements.

Lyophilized Solid
The solid, solvent-free product is shipped at ambient temperature.[2][3] Upon receipt, it is

imperative to store the vial at -20°C, protected from light and moisture.[1][3][5] Before opening,

the vial must be allowed to equilibrate to room temperature to prevent moisture condensation

onto the product.[2][3] When stored correctly, ATTO 465 maleimide is stable for at least three

years.[2][3]

Stock Solutions
Stock solutions of ATTO 465 maleimide in DMF or DMSO are of limited stability and should

ideally be prepared fresh for each experiment.[3][4] If storage is necessary, the stock solution

should be divided into small aliquots and frozen at -20°C, protected from light.[4] It is important
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to avoid repeated freeze-thaw cycles.[4] The stability of the stock solution is dependent on the

quality of the solvent used.[3][4]

Form
Storage

Temperature
Protection Stability

Lyophilized Solid -20°C
Protect from light and

moisture.[1][3][5]
At least 3 years.[2][3]

Stock Solutions (in

DMF or DMSO)
-20°C

Protect from light.[1]

[4]

Limited stability;

prepare fresh if

possible.[3][4] Avoid

repeated freeze-thaw

cycles.[4]

Experimental Protocols
Preparation of a 10 mM Stock Solution
Materials:

ATTO 465 maleimide (e.g., 1 mg)

Anhydrous, amine-free dimethyl sulfoxide (DMSO)

Microcentrifuge tubes

Pipettes

Procedure:

Allow the vial of ATTO 465 maleimide to warm to room temperature before opening.

Calculate the volume of DMSO required to make a 10 mM solution. The molecular weight of

ATTO 465 maleimide is 518.4 g/mol .

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)

For 1 mg: Volume (µL) = (0.001 g / 518.4 g/mol ) / 0.01 mol/L * 1,000,000 µL/L ≈ 193 µL
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Add the calculated volume of anhydrous, amine-free DMSO to the vial containing the ATTO
465 maleimide.

Vortex briefly to ensure the dye is fully dissolved.

If not for immediate use, aliquot the solution into smaller volumes in microcentrifuge tubes to

avoid multiple freeze-thaw cycles.

Store the aliquots at -20°C, protected from light.

Workflow and Logical Relationships
The following diagram illustrates the general workflow for handling and using ATTO 465
maleimide, from storage to the final labeling reaction.
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Caption: Workflow for handling and using ATTO 465 maleimide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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